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Compound of Interest

Compound Name: Clarithromycin lactobionate

Cat. No.: B157967 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

active pharmaceutical ingredients like Clarithromycin lactobionate is paramount. This

document provides immediate, essential safety and logistical information, including personal

protective equipment (PPE) recommendations, handling protocols, and disposal plans to

minimize risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling Clarithromycin lactobionate, especially in powder form, adherence to proper

PPE protocols is crucial to prevent exposure. The following table summarizes the

recommended PPE based on safety data sheets.
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Protection Type Recommended Equipment Standard/Specification

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

Conforming to EN 166 (EU) or

NIOSH (US).[1][2]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile or

neoprene).[1][3] A disposable,

low-permeability gown or lab

coat.[1][4]

Gloves should meet ASTM

D6978 standard.[3][5]

Respiratory Protection

A dust mask or a full-face

respirator if dust is generated

or if exposure limits are

exceeded.[1]

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator.[2]

Note: Occupational exposure limits for Clarithromycin lactobionate are not currently

established.[1] Therefore, it is critical to handle this compound with appropriate engineering

controls and personal protective equipment at all times.

Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of

Clarithromycin lactobionate and the safety of laboratory personnel.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[1][2]

Avoid the formation of dust and aerosols.[1]

Prevent contact with skin and eyes by wearing the appropriate PPE.[1]

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep refrigerated as indicated on the product label.[2]

Protect from light.

Spill and Disposal Procedures
In the event of a spill or for routine disposal, follow these procedural steps to ensure safety and

environmental protection.

Spill Response:

Evacuate and Secure: Evacuate non-essential personnel from the spill area. Remove all

sources of ignition.[1]

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Avoid allowing the

chemical to enter drains.[1]

Clean-up:

For solid spills, carefully sweep or scoop up the material, avoiding dust generation.[2]

Place the collected material into a suitable, labeled, and closed container for disposal.[1]

Clean the spill area with a suitable agent and then wipe dry.

Decontamination: Decontaminate all equipment used for cleanup.

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Do not mix with other waste.
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Handle uncleaned containers as you would the product itself.

Emergency First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[1][2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water.[1] Seek medical attention if irritation

occurs.

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.[1][2] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[1] Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.
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Lactobionate Spill
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Caption: Workflow for a Clarithromycin lactobionate spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b157967?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/clarithromycin-lactobionate-pd180810119246.html
https://www.fishersci.com/store/msds?partNumber=AC455220010&productDescription=CLARITHROMYCIN%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://www.benchchem.com/product/b157967#personal-protective-equipment-for-handling-clarithromycin-lactobionate
https://www.benchchem.com/product/b157967#personal-protective-equipment-for-handling-clarithromycin-lactobionate
https://www.benchchem.com/product/b157967#personal-protective-equipment-for-handling-clarithromycin-lactobionate
https://www.benchchem.com/product/b157967#personal-protective-equipment-for-handling-clarithromycin-lactobionate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b157967?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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